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Compound of Interest

Compound Name: 4-Hexen-3-one

Cat. No.: B1236432

An In-Depth Technical Guide to 2,2'-Methylenebis(6-tert-butyl-4-methylphenol) (CAS No. 119-
47-1)

This guide provides a comprehensive overview of the physical and chemical properties,
synthesis, and potential biological activities of 2,2'-Methylenebis(6-tert-butyl-4-methylphenol), a
compound of interest to researchers, scientists, and professionals in drug development.

Chemical and Physical Properties

2,2'-Methylenebis(6-tert-butyl-4-methylphenol) is a synthetic antioxidant. Its primary function is
to inhibit oxidation and is used in various industrial applications. The physical and chemical
properties are summarized below.
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Property Value

CAS Number 119-47-1

Molecular Formula C23H3202

Molecular Weight 340.50 g/mol

Appearance White powder[1]

Odor Slight phenol odor[1]

Melting Point 123-127 °C[1][2][3][4]

Boiling Point 428.6 £ 40.0 °C at 760 mmHg[2]

Density 1.04-1.07 g/cm3[1][5]

Solubility Soluble in oxygen and aromatic solvents.[5][6]

Practically insoluble in water.[7]

Vapor Pressure

<1 hPa[7]

Flash Point 185 °CI[5][7]
Autoignition Temp. 350 °C[7]
LogP 6.25[5]

Experimental Protocols

Synthesis of 2,2'-Methylenebis(6-tert-butyl-4-

methylphenol)

A common method for the synthesis of this compound involves the reaction of 2,6-di-tert-butyl-

4-methylphenol with methylal in the presence of an acid catalyst.

Procedure:

e 220 g (1 g-mol) of 2,6-di-tert-butyl-4-methylphenol and 2.2 g of concentrated sulfuric acid are

charged into a reactor.[8]

e The mixture is heated to 120 °C.[8]
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e 76 g (1.0 g-mol) of methylal is fed into the reactor over a period of 1 hour.[8]
e The reaction mass is then processed to isolate the final product.[3]
o Unreacted methylal and 2,6-di-tert-butyl-4-methylphenol can be recycled.[8]

This process yields 2,2'-Methylenebis(6-tert-butyl-4-methylphenol) with high purity.[8]

Biological Activity and Signaling

While primarily used as an industrial antioxidant, some studies have investigated the biological
effects of 2,2'-Methylenebis(6-tert-butyl-4-methylphenol). Research has explored its
toxicological profile, including acute, subchronic, and chronic toxicity in rats. There is also
evidence suggesting it may inhibit the sarcoplasmic and endoplasmic reticulum Ca2+ ATPase
(SERCA) pump.[2][3]

Hypothesized SERCA Pump Inhibition Pathway

The following diagram illustrates a simplified, hypothesized pathway of how 2,2'-
Methylenebis(6-tert-butyl-4-methylphenol) might interact with the SERCA pump, leading to
downstream cellular effects.
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Caption: Hypothesized pathway of SERCA pump inhibition.

Safety Information

2,2'-Methylenebis(6-tert-butyl-4-methylphenol) is classified with the GHS08 pictogram,
indicating it may pose health hazards.[7] It is suspected of damaging fertility.[9][10] Appropriate
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personal protective equipment, including gloves, eye shields, and a dust mask, should be used
when handling this compound. It should be stored in a locked, well-ventilated area.[9][10]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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